1,2-dicyclopropylethan-1-amine hydrochloride
Overview
Description
1,2-Dicyclopropylethan-1-amine hydrochloride (DCPAHCl) is an organic compound used in the synthesis of a variety of pharmaceuticals and other compounds. It is a colorless, crystalline solid that is highly soluble in water and other organic solvents. DCPAHCl has been used in the synthesis of drugs such as metformin, which is used to treat type 2 diabetes, and duloxetine, which is used to treat depression and anxiety. It has also been used in the synthesis of other compounds such as the anti-inflammatory agent ibuprofen.
Scientific Research Applications
1,2-dicyclopropylethan-1-amine hydrochloride is used in a variety of scientific research applications. It has been used in the synthesis of drugs, such as metformin and duloxetine, as well as other compounds such as ibuprofen. It has also been used in the synthesis of polymers and other materials. Additionally, it has been used in the synthesis of organic compounds for use in biochemistry and molecular biology research.
Mechanism of Action
1,2-dicyclopropylethan-1-amine hydrochloride acts as a proton acceptor in the synthesis of organic compounds. It is able to react with a variety of organic compounds, including amines, carboxylic acids, and alcohols, to form new compounds. The reaction is catalyzed by the presence of a proton, which is provided by the hydrochloric acid. The reaction is reversible, meaning that the product can be regenerated if the reaction conditions are reversed.
Biochemical and Physiological Effects
This compound has been used in the synthesis of drugs and other compounds for use in biochemical and physiological research. It has been used to synthesize compounds such as metformin and duloxetine, which are used to treat type 2 diabetes and depression, respectively. It has also been used in the synthesis of compounds such as ibuprofen, which is used to treat inflammation.
Advantages and Limitations for Lab Experiments
1,2-dicyclopropylethan-1-amine hydrochloride has several advantages for use in laboratory experiments. It is highly soluble in water and other organic solvents, making it easy to use in a variety of reaction conditions. Additionally, it is relatively inexpensive and readily available. The main limitation of this compound is that it is a volatile compound, meaning that it can easily evaporate and must be handled with care.
Future Directions
The use of 1,2-dicyclopropylethan-1-amine hydrochloride in the synthesis of drugs and other compounds has been limited to date, but there are several potential future directions for its use. It could be used in the synthesis of new drugs and compounds for use in medical research. Additionally, it could be used in the synthesis of polymers and other materials for use in industrial applications. Finally, it could be used in the synthesis of organic compounds for use in biochemistry and molecular biology research.
Synthesis Methods
1,2-dicyclopropylethan-1-amine hydrochloride is synthesized by reacting 1,2-dicyclopropylethan-1-amine with hydrochloric acid. The reaction takes place in a two-phase system with the acid acting as the catalyst. The reaction is usually carried out at room temperature, but can also be performed at slightly elevated temperatures. The reaction proceeds in two steps: first, the amine group of the this compound reacts with the hydrochloric acid to form the ammonium chloride salt, and then the salt is hydrolyzed to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,2-dicyclopropylethan-1-amine hydrochloride involves the reaction of cyclopropylmethylamine with ethylene oxide followed by quaternization with hydrochloric acid.", "Starting Materials": [ "Cyclopropylmethylamine", "Ethylene oxide", "Hydrochloric acid" ], "Reaction": [ "Cyclopropylmethylamine is reacted with ethylene oxide in the presence of a catalyst to form 1,2-dicyclopropylethan-1-amine.", "The resulting amine is then quaternized with hydrochloric acid to form 1,2-dicyclopropylethan-1-amine hydrochloride." ] } | |
CAS RN |
2639410-04-9 |
Molecular Formula |
C8H16ClN |
Molecular Weight |
161.7 |
Purity |
95 |
Origin of Product |
United States |
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